ethyl 2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetate

• IUPAC Name: ethyl 2-(4-formyl-3,5-dimethylpyrazol-1-yl)acetate
• InChI: InChI=1S/C10H14N2O3/c1-4-15-10(14)5-12-8(3)9(6-13)7(2)11-12/h6H,4-5H2,1-3H3
• InChI Key: UWZMNYIYHNRFIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(C(=N1)C)C=O)C
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• CAS No.: 1155592-25-8

Description

Ethyl 2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetate is a chemical compound with the CAS Number: 1155592-25-8. It has a molecular weight of 210.23 and its IUPAC name is ethyl (4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetate. It is usually in the form of a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14N2O3/c1-4-15-10(14)5-12-8(3)9(6-13)7(2)11-12/h6H,4-5H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at 4 degrees Celsius. It has a molecular weight of 210.23.

Scientific Research Applications

Ethyl 2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetate has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and agriculture. In medicinal chemistry, it has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities. In material science, it has been used as a building block for the synthesis of novel organic materials with unique properties. In agriculture, it has been used as a plant growth regulator to enhance crop yield and quality.

Mechanism of Action

Target of Action

Ethyl 2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetate is a complex compound that may interact with various targetsCompounds with similar structures, such as imidazole and pyrazole derivatives, have been reported to interact with a wide range of targets .

Mode of Action

For instance, imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

For example, imidazole derivatives have been reported to show anti-tubercular potential against Mycobacterium tuberculosis strain .

Result of Action

For instance, imidazole derivatives have shown potent anti-tubercular activity .

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetate in lab experiments is its versatility. It can be easily synthesized and modified to obtain derivatives with different properties. It also exhibits low toxicity, making it a safe compound to work with. However, one of the limitations is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on ethyl 2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetate. One area of interest is its potential as an anticancer agent. Further studies are needed to elucidate its mechanism of action and to evaluate its efficacy and safety in vivo. Another area of interest is its potential as a plant growth regulator. Studies are needed to investigate its effects on different crops and to optimize its application methods. Additionally, its potential as a building block for the synthesis of novel materials with unique properties warrants further exploration.

Synthesis Methods

Ethyl 2-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)acetate can be synthesized by reacting ethyl acetoacetate with 4-formyl-3,5-dimethyl-1H-pyrazole in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours, and the product is obtained after purification by column chromatography.